Methyl 6-benzyl-2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-benzyl-2-[[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C29H33N3O6S2/c1-19-15-32(16-20(2)38-19)40(35,36)23-11-9-22(10-12-23)27(33)30-28-26(29(34)37-3)24-13-14-31(18-25(24)39-28)17-21-7-5-4-6-8-21/h4-12,19-20H,13-18H2,1-3H3,(H,30,33)
• InChI Key: URRKTARDKVXZPL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)OC
• Molecular Formula: C29H33N3O6S2
• Molecular Weight: 583.7 g/mol

Description

Methyl 6-benzyl-2-(4-((2,6-dimethylmorpholino)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C29H33N3O6S2 and its molecular weight is 583.72. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, particularly those containing thieno[2,3-c]pyridine structures, are of significant interest due to their potential pharmacological activities. Research on similar molecules has demonstrated their utility in synthesizing various heterocyclic derivatives through reactions like palladium-catalyzed oxidative cyclization-alkoxycarbonylation. This process allows for the formation of tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives, showcasing the versatility of such compounds in creating pharmacologically relevant structures (Bacchi et al., 2005).

Potential Calcium-Channel Antagonist Activity

Compounds structurally related to the one have been explored for their potential calcium-channel antagonist activity. This activity is crucial in the development of drugs targeting cardiovascular diseases, highlighting the significance of such chemical structures in medicinal chemistry. Research into dihydropyridine derivatives, a class known for its calcium-channel modulation capabilities, suggests the possibility of similar compounds being used to develop new therapeutic agents (Linden et al., 2011).

Advanced Material Synthesis

Furthermore, the synthesis and characterization of polymers containing similar molecular backbones reveal applications beyond pharmaceuticals, extending into materials science. For example, polyamide-imides containing pendent groups derived from related compounds show promising properties like high thermal stability and mechanical strength, suitable for advanced engineering applications (Liaw & Liaw, 2001).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Biochemical Pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .